Ethyl 4-(2-aminoethyl)piperazine-1-carboxylate
Overview
Description
Ethyl 4-(2-aminoethyl)piperazine-1-carboxylate, or EAPPC, is an organic compound commonly used in scientific research and laboratory experiments. It is a water-soluble, white crystalline powder that is highly stable in aqueous solutions, and is used to study a variety of biochemical and physiological processes.
Scientific Research Applications
Epoxy Resin Curing Agent
Ethyl 4-(2-aminoethyl)piperazine-1-carboxylate: is commonly used as a curing agent for epoxy resins . It is particularly effective in formulations designed to prevent corrosion in steel and other substrates. The tertiary amine group in the molecule acts as an accelerator, while the other amine hydrogens provide sites for cross-linking the epoxy, creating robust coating systems.
Corrosion Inhibition
This compound has been studied for its potential as a corrosion inhibitor . Its application is significant in protecting metal surfaces and structures from corrosive processes, which is crucial in industries such as construction and automotive manufacturing.
Biological Activity
Researchers have explored the biological activities of Ethyl 4-(2-aminoethyl)piperazine-1-carboxylate due to its structural similarity to piperazine, which is known to possess a wide range of biological and pharmaceutical activities . This includes potential uses in drug development and as a precursor for compounds with medicinal properties.
Catalysis
The compound is also utilized in studying metal ligand effects on catalysis . It can act as a ligand to metal ions, forming complexes that are important in catalytic reactions. This is particularly relevant in the field of green chemistry, where efficient and environmentally friendly catalysts are sought after.
Surface Activation
Ethyl 4-(2-aminoethyl)piperazine-1-carboxylate: is used in surface activation processes . This application is essential in preparing surfaces for subsequent chemical reactions or coatings, ensuring proper adhesion and functionality.
Asphalt Additive
The compound has been investigated for use as an additive in asphalt . By modifying the properties of asphalt, it can improve road durability and performance, which is a significant concern for infrastructure and transportation sectors.
properties
IUPAC Name |
ethyl 4-(2-aminoethyl)piperazine-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19N3O2/c1-2-14-9(13)12-7-5-11(4-3-10)6-8-12/h2-8,10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NXQAWOGFJQNATN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCN(CC1)CCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
201.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-(2-aminoethyl)piperazine-1-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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